4-O-(2-Amino-2-deoxy-alpha-D-glucopyranosyl)-5-O-(beta-D-xylofuranosyl)-2-deoxy-D-streptamine

Specification

• Molecular Formula: C17H33N3O11
• Molecular Weight: 455.5 g/mol
• IUPAC Name: 5-amino-6-[4,6-diamino-2-[3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]oxy-3-hydroxycyclohexyl]oxy-2-(hydroxymethyl)oxane-3,4-diol
• Standard InChI: InChI=1S/C17H33N3O11/c18-4-1-5(19)14(30-16-8(20)12(26)10(24)6(2-21)28-16)15(9(4)23)31-17-13(27)11(25)7(3-22)29-17/h4-17,21-27H,1-3,18-20H2
• Standard InChI Key: QTUJBJINYXOXOU-UHFFFAOYSA-N
• Canonical SMILES: C1C(C(C(C(C1N)OC2C(C(C(C(O2)CO)O)O)N)OC3C(C(C(O3)CO)O)O)O)N

Introduction

4-O-(2-Amino-2-deoxy-alpha-D-glucopyranosyl)-5-O-(beta-D-xylofuranosyl)-2-deoxy-D-streptamine is a glycosylated aminoglycoside compound with significant biological and therapeutic applications. It features a core structure of 2-deoxy-D-streptamine, which is modified with two sugar moieties: an alpha-D-glucopyranosyl unit and a beta-D-xylofuranosyl unit. These sugar units are linked via oxygen atoms at the 4- and 5-positions, respectively, contributing to its unique chemical and biological properties.

Molecular Details

• Molecular Formula: $C_{17}H_{33}N_3O_{11}$

• Molecular Weight: 455.5 g/mol.

• Core Structure: 2-deoxy-D-streptamine.

• Attached Sugar Units:

  • Alpha-D-glucopyranosyl (4-position).

  • Beta-D-xylofuranosyl (5-position).

Chemical Configuration

The compound's glycosidic linkages enhance its biological activity by improving specificity for bacterial ribosomes. This specificity distinguishes it from other aminoglycosides in terms of its mechanism of action and therapeutic potential.

Additional Therapeutic Potential

Recent studies suggest broader applications beyond its antibiotic activity:

• Immunomodulatory Effects: The compound may influence immune responses.

• Anti-Cancer Potential: Preliminary research indicates activity against certain cancer cell lines, opening avenues for oncology applications.

Synthesis

The synthesis of this compound involves multi-step chemical processes:

• Construction of the 2-deoxy-D-streptamine core.

• Sequential attachment of the alpha-D-glucopyranosyl and beta-D-xylofuranosyl units via glycosidic linkages.

• Purification to achieve a typical purity level of ~95% for research applications.

Pharmaceutical Research

The compound is widely used in:

• Antibiotic development due to its potent bactericidal effects.

• Studies on ribosomal RNA interactions to understand protein synthesis inhibition mechanisms.

Potential in Oncology

Its emerging role in anti-cancer therapy warrants further investigation into its molecular interactions with cancer cells.

Comparison with Related Compounds

Feature	4-O-(...)-streptamine	Other Aminoglycosides
Sugar Modifications	Dual (alpha-glucopyranosyl, beta-xylofuranosyl)	Typically single or less complex sugars
Mechanism of Action	Ribosomal RNA binding	Similar
Broader Therapeutic Potential	Antibiotic, immunomodulatory, anti-cancer	Primarily antibiotic
Specificity for Bacterial Ribosomes	Enhanced	Moderate